Cas no 1538290-18-4 (4-(2-methoxy-3-methylphenyl)butan-2-one)

• Product Name: 4-(2-methoxy-3-methylphenyl)butan-2-one
• CAS No: 1538290-18-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6322148
• PubChem ID: 83698091
• Update Time: 2025-07-18

4-(2-methoxy-3-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-3-methylphenyl)butan-2-one
• EN300-1784830
• 1538290-18-4

• Inchi： 1S/C12H16O2/c1-9-5-4-6-11(12(9)14-3)8-7-10(2)13/h4-6H,7-8H2,1-3H3
• InChI Key： YOIORPIUUXXNPI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1CCC(C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxy-3-methylphenyl)butan-2-one

Comprehensive Overview of 4-(2-methoxy-3-methylphenyl)butan-2-one (CAS No. 1538290-18-4): Properties, Applications, and Industry Insights

4-(2-methoxy-3-methylphenyl)butan-2-one (CAS No. 1538290-18-4) is a specialized organic compound gaining attention in pharmaceutical and fragrance research due to its unique structural properties. This aromatic ketone derivative features a methoxy-substituted methylphenyl group linked to a butanone backbone, making it valuable for synthetic intermediates and flavor/fragrance formulations. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable synthesis methods.

The compound’s molecular structure (C₁₂H₁₆O₂) offers versatility in organic synthesis, particularly in constructing complex pharmacophores. Researchers are exploring its role in drug discovery, where its lipophilic properties enhance bioavailability—a key focus in modern medicinal chemistry. Industry reports indicate growing interest in 1538290-18-4 as a precursor for biodegradable polymers, responding to demands for eco-friendly materials.

From an analytical perspective, 4-(2-methoxy-3-methylphenyl)butan-2-one exhibits distinct spectroscopic signatures (e.g., IR peaks at 1715 cm^-1 for carbonyl stretch), facilitating quality control in high-purity synthesis. Laboratories utilize HPLC-MS and NMR for characterization, addressing stringent regulatory standards in cosmetics and APIs. Its low volatility and thermal stability make it suitable for high-temperature processes, a trending topic in industrial chemistry forums.

Market analysts note rising searches for "sustainable aromatic ketones" and "CAS 1538290-18-4 suppliers," reflecting commercial interest. The compound aligns with green solvent initiatives, as its synthesis can leverage catalytic hydrogenation—a technique popularized by flow chemistry advancements. Patent filings reveal applications in non-toxic plasticizers, tapping into the bio-based chemicals movement.

In fragrance development, 4-(2-methoxy-3-methylphenyl)butan-2-one contributes to woody-amber accords, meeting consumer demand for long-lasting perfumes. Its controlled release properties are studied in microencapsulation technologies—a hotspot for personal care R&D. Regulatory databases confirm its compliance with IFRA and REACH guidelines, ensuring safe use in consumer products.

Future research directions may explore its electrochemical behavior for energy storage materials, leveraging its conjugated system. As AI-driven molecular design accelerates, compounds like 1538290-18-4 benefit from predictive modeling to optimize structure-activity relationships. The intersection of computational chemistry and experimental data positions this molecule as a candidate for next-gen functional materials.